![molecular formula C19H16N2OS B4925168 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole](/img/structure/B4925168.png)
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole, also known as MNPT, is a chemical compound that has gained significant attention in the field of medicinal chemistry. MNPT belongs to the class of thiadiazole derivatives, which have shown promising biological activities.
Mechanism of Action
The mechanism of action of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole is complex and involves multiple pathways. This compound has been found to interact with various cellular targets, including enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. This compound also modulates the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways. Moreover, this compound has been found to interact with GABA receptors, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects. It has been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation. This compound also affects the activity of various enzymes involved in the metabolism of drugs and other xenobiotics. Moreover, this compound has been found to modulate the levels of various neurotransmitters, including dopamine and serotonin.
Advantages and Limitations for Lab Experiments
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits high stability under physiological conditions. Moreover, this compound has been found to have low toxicity and good bioavailability. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not well understood. Moreover, this compound has not been extensively studied in animal models, and its safety and efficacy need to be further evaluated.
Future Directions
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has significant potential for future research. Some possible future directions include:
1. Further optimization of the synthesis method to improve the yield and purity of this compound.
2. Evaluation of the safety and efficacy of this compound in animal models.
3. Investigation of the pharmacokinetic and pharmacodynamic properties of this compound.
4. Identification of the cellular targets and signaling pathways involved in the mechanism of action of this compound.
5. Exploration of the potential therapeutic applications of this compound in other diseases, such as cardiovascular and metabolic disorders.
6. Development of this compound derivatives with improved potency and selectivity.
7. Investigation of the synergistic effects of this compound with other drugs or natural compounds.
Conclusion
In conclusion, this compound is a promising compound with significant potential for therapeutic applications. Its synthesis method has been optimized to yield high purity and yield. This compound has been extensively studied for its anti-tumor, anti-inflammatory, and neuroprotective effects. Its mechanism of action is complex and involves multiple pathways. This compound has several advantages for lab experiments, but its safety and efficacy need to be further evaluated. Future research should focus on optimizing the synthesis method, evaluating the safety and efficacy in animal models, and exploring the potential therapeutic applications of this compound in other diseases.
Synthesis Methods
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole can be synthesized through a multi-step process that involves the condensation of 2-amino-1-naphthol with thiocarbohydrazide, followed by cyclization with phenacyl bromide. The final product is obtained through the reduction of the resulting 2,3-dihydro-1,3,4-thiadiazole intermediate with sodium borohydride. The synthesis of this compound has been optimized to yield high purity and yield.
Scientific Research Applications
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. It also possesses anti-inflammatory properties by inhibiting the production of inflammatory cytokines. Moreover, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-(2-methoxynaphthalen-1-yl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2OS/c1-22-16-12-11-13-7-5-6-10-15(13)17(16)19-21-20-18(23-19)14-8-3-2-4-9-14/h2-12,19,21H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEQVVQMLAOYSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)C3NN=C(S3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.